Cas no 155765-17-6 (4-tert-butyl-2-chloro-6-methylbenzenamine)

4-tert-butyl-2-chloro-6-methylbenzenamine structure
155765-17-6 structure
Product Name:4-tert-butyl-2-chloro-6-methylbenzenamine
CAS No:155765-17-6
MF:C11H16ClN
MW:197.704442024231
CID:2107254
PubChem ID:19046432
Update Time:2025-04-21

4-tert-butyl-2-chloro-6-methylbenzenamine Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butyl-2-chloro-6-methylbenzenamine
    • WFIQXFYCMILHEY-UHFFFAOYSA-N
    • DA-21139
    • 155765-17-6
    • 4-t-Butyl-2-chloro-6-methylaniline
    • SCHEMBL8826788
    • Inchi: 1S/C11H16ClN/c1-7-5-8(11(2,3)4)6-9(12)10(7)13/h5-6H,13H2,1-4H3
    • InChI Key: WFIQXFYCMILHEY-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C)C=C(C=1)C(C)(C)C)N

Computed Properties

  • Exact Mass: 197.09700
  • Monoisotopic Mass: 197.0971272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 4.10930
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